Cas no 1198-59-0 (Benzene, 1,2-dichloro-3,4,5,6-tetrafluoro-)

• Product Name: Benzene, 1,2-dichloro-3,4,5,6-tetrafluoro-
• CAS No: 1198-59-0
• MF: C₆Cl₂F₄
• MW: 218.963813781738
• CID: 1212253
• PubChem ID: 612830
• Update Time: 2025-05-26

Benzene, 1,2-dichloro-3,4,5,6-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-dichloro-3,4,5,6-tetrafluoro-
• 1,2-dichloro-3,4,5,6-tetrafluorobenzene
• 1,2-Dichloro-3,4,5,6-tetrafluorobenzene #
• Benzene, 1,2-dichlorotetrafluoro-
• dichlorotetrafluorobenzene
• 1198-59-0
• 1,2-Dichlorotetrafluorobenzene
• DTXSID30923117
• SCHEMBL1756501
• OZRCFSKDIYWITR-UHFFFAOYSA-N

• Inchi： 1S/C6Cl2F4/c7-1-2(8)4(10)6(12)5(11)3(1)9
• InChI Key： OZRCFSKDIYWITR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1Cl)F)F)F)F

Computed Properties

• Exact Mass: 217.9314
• Monoisotopic Mass: 217.9313180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.6252 (estimate)
• Boiling Point: 157.7°C (rough estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzene, 1,2-dichloro-3,4,5,6-tetrafluoro-

Benzene, 1,2-dichloro-3,4,5,6-tetrafluoro (CAS No. 1198-59-0)

Benzene, 1,2-dichloro-3,4,5,6-tetrafluoro (commonly referred to as 1,2-dichloro-3,4,5,6-tetrafluorobenzene) is a highly fluorinated aromatic compound with a unique chemical structure. This compound belongs to the family of chlorofluorobenzenes and is widely recognized for its stability and reactivity in various chemical reactions. The CAS number 1198-59-0 uniquely identifies this compound in chemical databases and regulatory documents.

The molecular structure of 1,2-dichloro-3,4,5,6-tetrafluorobenzene consists of a benzene ring with two chlorine atoms at positions 1 and 2 and four fluorine atoms at positions 3, 4, 5, and 6. This arrangement results in a highly symmetrical molecule with strong electron-withdrawing effects due to the presence of both chlorine and fluorine substituents. The compound's high symmetry contributes to its stability and makes it a valuable precursor in the synthesis of advanced materials.

Recent studies have highlighted the potential of chlorofluorobenzenes like 1,2-dichloro-3,4,5,6-tetrafluorobenzene in the development of next-generation electronic materials. Researchers have explored its use as a building block for synthesizing novel π-conjugated systems and organic semiconductors. These systems exhibit exceptional electronic properties due to the strong electron-withdrawing effects of the halogen substituents.

In addition to its role in material science applications,chlorofluorobenzenes are also being investigated for their potential in catalytic processes. The high reactivity of 1,2-dichloro-3,4,tetrafluorobenzene makes it an attractive candidate for use as a catalyst in organic transformations. Recent breakthroughs have demonstrated its ability to facilitate selective reactions under mild conditions.

The synthesis of chlorofluorobenzenes has been optimized through advancements in halogenation techniques. Modern methods now employ highly controlled conditions to ensure high yields and purity levels. These improvements have made compounds like 1-chloro-3-fluoro-benzene derivatives more accessible for industrial applications.

From an environmental perspective,chlorofluorobenzenes are generally considered stable compounds under normal conditions. However,the potential for bioaccumulation requires careful monitoring during industrial use.

In summary,Benzene chlorides, particularly chlorofluorobenzenes, continue to play a pivotal role in modern chemistry research. The compound Benzene 1-chloro-3-fluoro derivatives, including 1-chloro-3-fluoro-benzene, represents a promising avenue for future innovations across multiple disciplines.